Cas no 107491-64-5 (Benzenesulfonamide,3-cyano-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: Benzenesulfonamide,3-cyano-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 107491-64-5
• MF: C₁₄H₉F₃N₂O₂S
• MW: 326.293672323227
• CID: 210020
• PubChem ID: 183830
• Update Time: 2025-04-19

Benzenesulfonamide,3-cyano-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-cyano-N-[4-(trifluoromethyl)phenyl]-
• 3-cyano-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide
• 107491-64-5
• CHEMBL2289602
• Z45687041
• DTXSID70148064
• AKOS034374538
• Benzenesulfonamide, 3-cyano-N-(4-(trifluoromethyl)phenyl)-

• Inchi： 1S/C14H9F3N2O2S/c15-14(16,17)11-4-6-12(7-5-11)19-22(20,21)13-3-1-2-10(8-13)9-18/h1-8,19H
• InChI Key： YJTNWKGEGGGPIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(NC1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 326.03377
• Monoisotopic Mass: 326.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.49
• Boiling Point: 439.1°C at 760 mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.586
• PSA: 69.96
• LogP: 4.53168